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Compound of Interest

Compound Name: 3-Oxo-5Z-Dodecenoyl-CoA

Cat. No.: B15545013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 3-
Oxo-5Z-Dodecenoyl-CoA. The following procedures are based on general best practices for

handling biochemicals, specifically acyl-CoA thioesters, in a laboratory setting. Due to the

absence of a specific Safety Data Sheet (SDS) for this compound, a cautious approach is

mandated.

Immediate Safety and Handling Precautions
Personnel handling 3-Oxo-5Z-Dodecenoyl-CoA should adhere to standard laboratory safety

protocols, including the use of personal protective equipment (PPE) such as safety goggles,

lab coats, and chemical-resistant gloves. Work should be conducted in a well-ventilated area,

preferably within a fume hood, to avoid inhalation of any potential aerosols. Avoid direct contact

with skin and eyes. In case of accidental exposure, flush the affected area with copious

amounts of water and seek medical attention if irritation persists.

Quantitative Data and Chemical Properties
Specific quantitative data regarding the toxicity, flammability, and reactivity of 3-Oxo-5Z-
Dodecenoyl-CoA is not readily available. The table below summarizes known chemical

properties and general safety considerations for similar long-chain acyl-CoA molecules.
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Property Value / Precaution Source

Molecular Formula C33H54N7O18P3S [1]

Molecular Weight 961.80 g/mol [1]

Physical Form
Likely a solid or oil at room

temperature.

General knowledge of similar

lipids

Stability

Thioesters are susceptible to

hydrolysis, particularly under

basic conditions. The cis

double bond may be prone to

oxidation. Store in a cool, dry

place, preferably under an

inert atmosphere.

[2]

Toxicity

Data not available. Treat as a

potentially hazardous

substance.

N/A

Flammability

Data not available. Keep away

from open flames and high

temperatures.

N/A

Reactivity

Avoid strong oxidizing agents

and strong bases to prevent

decomposition.

[2]

Step-by-Step Disposal Protocol
The disposal of 3-Oxo-5Z-Dodecenoyl-CoA, whether in pure form or in solution, must be

handled as chemical waste. Do not dispose of this compound down the drain or in regular

trash.

1. Waste Identification and Segregation:

Clearly label a dedicated waste container as "Hazardous Chemical Waste: 3-Oxo-5Z-
Dodecenoyl-CoA".
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If the compound is in a solvent, the solvent's identity must also be on the label.

Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

Keep chlorinated and non-chlorinated solvent waste separate.

2. In-Lab Treatment (for aqueous solutions, if necessary):

Thioesters are more stable at a pH below 7. If the waste solution is basic, it is advisable to

neutralize it to a slightly acidic or neutral pH (pH 4-6) to minimize hydrolysis before disposal.

[2]

Perform neutralization cautiously by adding a dilute acid (e.g., 1M HCl) dropwise while

monitoring the pH. This should be done in a fume hood.

3. Containerization and Storage:

Use a chemically resistant, leak-proof container for the waste. Glass containers are generally

preferred for organic solutions.

Do not fill the waste container to more than 80% of its capacity.

Securely cap the container and store it in a designated, well-ventilated, and secondary

containment area away from heat and ignition sources.

4. Professional Disposal:

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Ensure all required paperwork is completed accurately, detailing the contents of the waste

container.

5. Decontamination of Glassware and Equipment:

Glassware and equipment that have come into contact with 3-Oxo-5Z-Dodecenoyl-CoA
should be decontaminated.
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Rinse the equipment with a suitable solvent (e.g., ethanol or methanol) to remove residual

compound. Collect this rinse as hazardous waste.

For a more thorough cleaning, especially if hydrolysis to a thiol is suspected, glassware can

be soaked in a bleach solution overnight in a well-ventilated area.[3] After soaking, rinse

thoroughly with water before washing with standard laboratory detergent.

Experimental Workflow and Disposal Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 3-Oxo-5Z-Dodecenoyl-CoA.
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Start: Have 3-Oxo-5Z-Dodecenoyl-CoA Waste
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'Hazardous Waste: 3-Oxo-5Z-Dodecenoyl-CoA'

Decontaminate Glassware and Equipment
(Solvent Rinse -> Bleach Soak)

Is Waste Solution Aqueous and Basic?

Neutralize to pH 4-6
with dilute acid in fume hood

Yes

Transfer Waste to a
Chemically Resistant, Leak-Proof Container

No

Store Securely in a Designated
Secondary Containment Area

Contact Environmental Health & Safety (EHS)
for Professional Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 3-Oxo-5Z-Dodecenoyl-CoA.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of 3-
Oxo-5Z-Dodecenoyl-CoA, minimizing risks to personnel and the environment. Always consult
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your institution's specific waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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